Cas no 102561-42-2 (2-Fluoro-4-isocyanato-1-methylbenzene)

• Product Name: 2-Fluoro-4-isocyanato-1-methylbenzene
• CAS No: 102561-42-2
• MF: C₈H₆FNO
• MW: 151.137745380402
• MDL: MFCD00037071
• CID: 125116
• PubChem ID: 2737398
• Update Time: 2025-09-28

2-Fluoro-4-isocyanato-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,2-fluoro-4-isocyanato-1-methyl-
• 2-Fluoro-4-isocyanato-1-methylbenzene
• 3-Fluoro-4-methylphenyl isocyanate
• 3-FLUORO-4-METHYLPHENYL ISOTHIOCYANATE
• 2-fluoro-4-isocyanato-1-methylbenzene(SALTDATA: FREE)
• 4-methyl-3-fluorophenyl isocyanate
• 2-Fluoro-4-isocyanato-1-methyl-benze
• Benzene, 2-fluoro-4-isocyanato-1-methyl- (9CI)
• 3-Fluoro-4-methylphenylisocyanate97%
• 3-Fluoro-4-methylphenyl isocyanate 97%
• J-000719
• SCHEMBL420468
• EN300-146755
• 1-fluoro-5-isocyanato-2-methyl-benzene
• FWRCOINKYLERQL-UHFFFAOYSA-N
• 2-fluoro-4isocyanato-1-methylbenzene
• AKOS000184634
• 102561-42-2
• FT-0615697
• BB 0262822
• 3-fluoro-4-methylphenylisocyanate
• Benzene, 2-fluoro-4-isocyanato-1-methyl-
• DTXSID101298356
• MFCD00037071
• 3-Fluoro-4-methylphenyl isocyanate, 98%
• PS-10287
• ALBB-003044
• STK502564
• 2-fluoro-4-isocyanato-1-methyl-benzene

• MDL： MFCD00037071
• Inchi： 1S/C8H6FNO/c1-6-2-3-7(10-5-11)4-8(6)9/h2-4H,1H3
• InChI Key： FWRCOINKYLERQL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)N=C=O

Computed Properties

• Exact Mass: 151.04300
• Monoisotopic Mass: 151.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.175 g/mL at 25 °C(lit.)
• Boiling Point: 187-192 °C(lit.)
• Flash Point: 175 °F
• Refractive Index: n20/D 1.516(lit.)
• PSA: 29.43000
• LogP: 2.10140
• Solubility: Not determined

2-Fluoro-4-isocyanato-1-methylbenzene Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26-S36
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes